molecular formula C17H19NO2S B8604139 4-{2-[4-(Methanesulfonyl)phenyl]ethenyl}-N,N-dimethylaniline CAS No. 120654-20-8

4-{2-[4-(Methanesulfonyl)phenyl]ethenyl}-N,N-dimethylaniline

Cat. No.: B8604139
CAS No.: 120654-20-8
M. Wt: 301.4 g/mol
InChI Key: DUQGYQXFFYDHJO-UHFFFAOYSA-N
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Description

4-{2-[4-(Methanesulfonyl)phenyl]ethenyl}-N,N-dimethylaniline is a useful research compound. Its molecular formula is C17H19NO2S and its molecular weight is 301.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

120654-20-8

Molecular Formula

C17H19NO2S

Molecular Weight

301.4 g/mol

IUPAC Name

N,N-dimethyl-4-[2-(4-methylsulfonylphenyl)ethenyl]aniline

InChI

InChI=1S/C17H19NO2S/c1-18(2)16-10-6-14(7-11-16)4-5-15-8-12-17(13-9-15)21(3,19)20/h4-13H,1-3H3

InChI Key

DUQGYQXFFYDHJO-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=CC=C(C=C1)C=CC2=CC=C(C=C2)S(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2.8 g (0.07 mol) of 60% sodium hydride dispersion, 7.46 g (0.05 mole) N,N-dimethylaminobenzaldehyde, and 100 mL of dry, freshly distilled 1,2-dimethoxyethane (DME) under nitrogen, at room temperature, was added 15.3 g (0.05 mole) diethyl 4-methylsulfonylbenzylphosphonate with vigorous stirring. The mixture immediately turned bright yellow. The mixture was heated at reflux for 2 hours. After cooling the very bright yellow solution was poured over 300 g of crushed ice under nitrogen blanket. The bright yellow solid was collected by filtration, washed with water, and air dried. Recrystallization from a 1:1 mixture of absolute ethanol and dry pyridine yielded 9.97 g (66%) of bright yellow crystals mp 242°-243° C.
Quantity
2.8 g
Type
reactant
Reaction Step One
Quantity
7.46 g
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
300 g
Type
reactant
Reaction Step Two
Quantity
15.3 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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